Cas no 81957-76-8 (Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI))
81957-76-8 structure
Product Name:Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI)
CAS No:81957-76-8
MF:C18H20N2
MW:267.383289337158
CID:720841
PubChem ID:329818075
Update Time:2025-04-19
Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI)
- Mianserin-d3 Dihydrochloride
- MIANSERIN-D3
- Mianserin-D3 solution
- (+/-)-<methyl-(2)H>Mianserin
- (+/-)-Mianserin-d3 Hydrochloride
- <N-C(2)H3>mianserin
- 1,2,3,4,10,14b-Hexahydro-2-(methyl-d3)-dibenzo[c,f]pyrazino[1,2-a]azepine Hydrochloride
- Mianserine-d3 Dihydrochloride
- 5-(trideuteriomethyl)-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene
- Mianserin-D3 0.1 mg/ml in Methanol
- 2-(~2~H_3_)Methyl-1,2,3,4,10,14b-hexahydrodibenzo[c,f]pyrazino[1,2-a]azepine
- DTXSID30662130
- AKOS030242844
- Dibenzo[c,f]pyrazino[1,2-a]azepine, 1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI); Mianserin-D3
- 81957-76-8
- HY-B0188S
- CS-0374789
- UEQUQVLFIPOEMF-FIBGUPNXSA-N
-
- MDL: MFCD00673296
- Inchi: 1S/C18H20N2/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19/h2-9,18H,10-13H2,1H3/i1D3
- InChI Key: UEQUQVLFIPOEMF-FIBGUPNXSA-N
- SMILES: N12C3C=CC=CC=3CC3C=CC=CC=3C1CN(C([2H])([2H])[2H])CC2
Computed Properties
- Exact Mass: 267.18100
- Monoisotopic Mass: 267.181
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5A^2
- XLogP3: 3.4
Experimental Properties
- Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C - PSA: 6.48000
- LogP: 3.08680
- Color/Form: 100 μg/mL in methanol
Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H301 + H311 + H331-H370
- Warning Statement: P210-P260-P280-P301+P310-P311
- Hazardous Material transportation number:UN1230 - class 3 - PG 2 - Methanol, solution
- WGK Germany:1
- Hazard Category Code: 11-23/24/25-39/23/24/25
- Safety Instruction: 7-16-36/37-45
-
Hazardous Material Identification:
- Storage Condition:2-8°C
Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | M-901-1ML |
Mianserin-D |
81957-76-8 | 100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
1875.8 | 2021-05-13 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | M-901-1ML |
Mianserin-D<SUB>3</SUB> solution |
81957-76-8 | 1ml |
¥2297.39 | 2023-05-01 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | M-901-1ML |
81957-76-8 | 1ML |
¥2297.39 | 2023-01-17 | |||
| SHENG KE LU SI SHENG WU JI SHU | sc-207886-1 mg |
Mianserin-d3 Dihydrochloride, |
81957-76-8 | 1mg |
¥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207886-1mg |
Mianserin-d3 Dihydrochloride, |
81957-76-8 | 1mg |
¥2482.00 | 2023-09-05 |
Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
81957-76-8 (Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI)) Related Products
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